4-Cyano-2-nitrobenzene-1-sulfonyl chloride

• IUPAC Name: 4-cyano-2-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C7H3ClN2O4S/c8-15(13,14)7-2-1-5(4-9)3-6(7)10(11)12/h1-3H
• InChI Key: MUFCPNUZSLHPNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)[N+](=O)[O-])S(=O)(=O)Cl
• Molecular Formula: C7H3ClN2O4S
• Molecular Weight: 246.63 g/mol

Description

4-Cyano-2-nitrobenzene-1-sulfonyl chloride , also known by its IUPAC name 2-cyano-4-nitrobenzenesulfonyl chloride , is a chemical compound with the molecular formula C₇H₃ClN₂O₄S . It is characterized by a sulfonyl chloride functional group attached to a nitrobenzene ring. The compound’s melting point is in the range of 108-109°C .

Physical And Chemical Properties Analysis

• Melting Point : 108-109°C .

Scientific Research Applications

• Electrophilic Aromatic Substitution

  • Field : Organic Chemistry
  • Application : This compound can be used in electrophilic aromatic substitution reactions. The nitronium ion attacks the aromatic ring to give first a nitrobenzenium ion and then an aromatic nitro compound.
  • Method : The reaction involves the attack of an electrophile at carbon to form a cationic intermediate. The aromatic ring is regenerated from this cationic intermediate by loss of a proton from the sp3-hybridized carbon.
  • Results : The electron pair of this C − H bond then becomes part of the aromatic π-electron system and a substitution product of benzene, C6H5X, is formed.

• Synthesis of Organic Compounds

  • Field : Organic Synthesis
  • Application : 4-Nitrobenzenesulfonyl chloride has been used in the synthesis of organic compounds.
  • Method : The specific methods of application or experimental procedures would depend on the particular organic compound being synthesized.
  • Results : The results would also vary depending on the specific organic compound being synthesized.

• Synthesis of Complex Organic Compounds

  • Field : Organic Synthesis
  • Application : 4-Nitrobenzenesulfonyl chloride has been used in the synthesis of complex organic compounds, such as [Cu (bipy) 2 Cl] (nbs) (1) (bipy = 2,2′-bipyridine, nbs = 4-nitrobenzenesulfonate) hydroxylamines of sulfadiazine and sulfamethoxazole.
  • Method : The specific methods of application or experimental procedures would depend on the particular organic compound being synthesized.
  • Results : The results would also vary depending on the specific organic compound being synthesized.

• Electrophilic Aromatic Substitution of Substituted Benzenes

  • Field : Organic Chemistry
  • Application : This compound can be used in electrophilic aromatic substitution reactions of substituted benzenes. The nature of the substituent influences the product ratio in a dramatic fashion.
  • Method : The reaction involves the attack of an electrophile at carbon to form a cationic intermediate. The aromatic ring is regenerated from this cationic intermediate by loss of a proton from the sp3-hybridized carbon.
  • Results : The results would vary depending on the specific substituted benzene being used.

Synthesis routes and methods

Procedure details

In a similar fashion using route 3a general procedure 10, SOCl2 (2.5 ml, 33.7 mmol), CuCl (30 mg, 0.30 mmol), 4-amino-3-nitrobenzonitrile (1 g, 6.13 mmol), NaNO2 (0.61 g, 8.83 mmol) and conc. HCl (6.2 ml) gave the title compound (1.5 g) which was used in the next step without further purification. The structure was confirmed by 1H NMR.